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Compound of Interest

Methyl imidazo[1,5-a]pyridine-6-
Compound Name:
carboxylate

Cat. No.: B1589493

This guide provides comprehensive technical support for researchers, scientists, and drug
development professionals working with Methyl imidazo[1,5-a]pyridine-6-carboxylate (CAS
No. 139183-89-4). The information herein is curated to ensure scientific integrity and promote
safe and effective experimental practices.

I. Compound Overview and Key Properties

Methyl imidazo[1,5-a]pyridine-6-carboxylate is a heterocyclic organic compound belonging
to the imidazopyridine family. These scaffolds are of significant interest in medicinal chemistry
and materials science due to their diverse biological activities and unique photophysical
properties.[1] Understanding the fundamental properties of this compound is crucial for its
proper handling and use in experimental settings.

Table 1: Physicochemical Properties of Methyl Imidazo[1,5-a]pyridine-6-carboxylate
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Property Value Source

~INVALID-LINK--[2], --

CAS Number 139183-89-4
INVALID-LINK--[3]
--INVALID-LINK--[2], --
Molecular Formula CoHsN20:2
INVALID-LINK--[3]
_ --INVALID-LINK--[2], --
Molecular Weight 176.17 g/mol

INVALID-LINK--[3]

Typically a solid powder (color Inferred from general

Appearance may vary by purity and knowledge of similar
manufacturer) compounds
_ >95% (as specified by
Purity --INVALID-LINK--[2]

suppliers)

Il. Frequently Asked Questions (FAQSs)

This section addresses common questions regarding the handling and storage of Methyl
imidazo[1,5-a]pyridine-6-carboxylate.

Q1: What are the primary hazards associated with this compound?

Al: According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, Methyl imidazo[1,5-a]pyridine-6-carboxylate is classified with the following
hazards[3]:

e H315: Causes skin irritation.
o H319: Causes serious eye irritation.
e H335: May cause respiratory irritation.

Therefore, it should be handled with appropriate personal protective equipment (PPE) in a well-
ventilated area to avoid exposure.

Q2: What are the recommended storage conditions for this compound?
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A2: For long-term stability, Methyl imidazo[1,5-a]pyridine-6-carboxylate should be stored in
a tightly sealed container in a cool, dry, and well-ventilated area.[4] Several suppliers
recommend storage at room temperature.[2][5] To prevent degradation, it is crucial to protect
the compound from moisture and direct sunlight. Store away from incompatible materials such
as strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[4]

Q3: What personal protective equipment (PPE) should | wear when handling this compound?

A3: A comprehensive PPE strategy is essential for the safe handling of this powdered
chemical.[6][7][8] The recommended PPE includes:

o Eye and Face Protection: Chemical safety goggles or a face shield to protect against
splashes and airborne particles.[6][8]

o Skin Protection: A lab coat and chemical-resistant gloves (e.g., nitrile) are necessary to
prevent skin contact.[6][7]

» Respiratory Protection: When handling the powder outside of a certified chemical fume hood,
a NIOSH-approved respirator is recommended to prevent inhalation of airborne particles.[6]

[8]
Q4: How should I properly dispose of waste containing this compound?

A4: Waste containing Methyl imidazo[1,5-a]pyridine-6-carboxylate should be treated as
hazardous chemical waste.[4][9] Collect all waste material in a clearly labeled, sealed
container.[4] Disposal should be carried out through a licensed hazardous waste disposal
company in accordance with all federal, state, and local regulations.[9] Do not dispose of this
compound down the drain or in general waste.

lll. Troubleshooting Guides

This section provides solutions to potential issues that may arise during experiments involving
Methyl imidazo[1,5-a]pyridine-6-carboxylate.

Problem 1: The compound is not dissolving as expected.
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» Possible Cause: Use of an inappropriate solvent. The solubility of imidazopyridine derivatives
can vary.

e Troubleshooting Steps:

o Consult available data: While specific solubility data for this compound is not readily
available, imidazopyridine scaffolds often exhibit solubility in organic solvents.

o Perform a small-scale solubility test: Test the solubility of a small amount of the compound
in a range of common laboratory solvents such as dimethyl sulfoxide (DMSO), N,N-
dimethylformamide (DMF), methanol, ethanol, and dichloromethane.

o Consider gentle heating or sonication: These techniques can aid in the dissolution of the
compound. However, be mindful of potential degradation at elevated temperatures.
Monitor for any color changes that may indicate decomposition.

Problem 2: Inconsistent experimental results or suspected compound degradation.

e Possible Cause: The compound may have degraded due to improper storage or handling.
Imidazopyridine esters can be susceptible to hydrolysis, especially in the presence of
moisture and acidic or basic conditions.

e Troubleshooting Steps:

o Verify storage conditions: Ensure the compound has been stored in a tightly sealed
container in a dry environment.

o Assess the appearance of the compound: Any change in color or consistency from the
original batch could indicate degradation.

o Prepare fresh solutions: Whenever possible, prepare solutions fresh for each experiment
to minimize the risk of degradation in solution.

o Analytical verification: If degradation is suspected, verify the purity and integrity of the
compound using analytical techniques such as High-Performance Liquid Chromatography
(HPLC), Mass Spectrometry (MS), or Nuclear Magnetic Resonance (NMR) spectroscopy.
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IV. Experimental Protocols

This section outlines key experimental workflows for the safe handling of Methyl imidazo[1,5-
a]pyridine-6-carboxylate.

Protocol 1: Weighing and Preparing Solutions of
Powdered Compound

This protocol is designed to minimize exposure to the powdered form of the compound.[10][11]
e Preparation:

o Don all required PPE (lab coat, gloves, safety goggles).

o Ensure a certified chemical fume hood is operational.

o Clean the work surface within the fume hood.
e Weighing:

o Place an analytical balance inside the fume hood if possible. If not, use an exhausted
balance enclosure.

o Tare a clean, dry weighing vessel.

o Carefully transfer the desired amount of Methyl imidazo[1,5-a]pyridine-6-carboxylate to
the weighing vessel using a clean spatula. Avoid creating airborne dust.

o Securely close the stock container immediately after use.
e Solution Preparation:
o Add the appropriate solvent to the weighing vessel containing the compound.

o Gently swirl or use a magnetic stirrer to facilitate dissolution. Sonication or gentle warming
may be applied if necessary.

o Once dissolved, transfer the solution to the final reaction vessel or storage container.
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Protocol 2: Handling a Small Spill

This protocol outlines the steps for safely cleaning up a small spill of the powdered compound.

[4]
e Immediate Actions:

o Alert others in the immediate vicinity.

o If outside a fume hood, evacuate the area and prevent re-entry.
o Cleanup Procedure:

o Wear appropriate PPE, including respiratory protection.

o Gently cover the spill with an inert absorbent material, such as sand or vermiculite, to
prevent the powder from becoming airborne.

o Carefully sweep the absorbed material into a designated hazardous waste container.
Avoid creating dust.

o Decontaminate the spill area with a suitable solvent and wipe clean with absorbent pads.

o Place all contaminated materials (absorbent, wipes, gloves) into the hazardous waste
container.

o Final Steps:

o Seal and label the hazardous waste container.

o Wash hands thoroughly after the cleanup is complete.
V. Visualizations

Diagram 1: Personal Protective Equipment (PPE)
Workflow
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Caption: A workflow diagram illustrating the correct selection and use of PPE.

Diagram 2: Spill Response Decision Tree

Spill of Methyl imidazo[1,5-a]pyridine-6-carboxylate Occurs

Is the spill small and contained?

No
AN
Follow Small Spill Protocol: Large Spill Protocol:
- Alert colleagues - Evacuate the area
- Don PPE - Alert supervisor and EHS
- Cover and collect waste - Prevent entry

- Decontaminate area - Await professional cleanup

Click to download full resolution via product page
Caption: A decision tree for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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